Benzofuran-2-yl(4-((3,5-dimethylisoxazol-4-yl)methyl)piperazin-1-yl)methanone hydrochloride

• IUPAC Name: 1-benzofuran-2-yl-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]methanone;hydrochloride
• InChI: InChI=1S/C19H21N3O3.ClH/c1-13-16(14(2)25-20-13)12-21-7-9-22(10-8-21)19(23)18-11-15-5-3-4-6-17(15)24-18;/h3-6,11H,7-10,12H2,1-2H3;1H
• InChI Key: CFHPOYLFYBQVDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CN2CCN(CC2)C(=O)C3=CC4=CC=CC=C4O3.Cl
• Molecular Formula: C19H22ClN3O3
• Molecular Weight: 375.8 g/mol

Description

“Benzofuran-2-yl(4-((3,5-dimethylisoxazol-4-yl)methyl)piperazin-1-yl)methanone hydrochloride” is a complex organic compound. Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Synthesis Analysis

Benzofuran compounds have been developed that have solved some of the problems posed; for example improved bioavailability is one of the targets achieved with most of the more recent compounds. Novel methods for constructing benzofuran rings have been discovered in recent years.

Molecular Structure Analysis

The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery. The heterocyclic compound having a benzofuran ring as a core is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Scientific Research Applications

Anticancer Activity

Benzofuran derivatives have been shown to possess significant anticancer activities. .

Microwave-Assisted Synthesis

A series of benzofuran compounds have been synthesized using microwave-assisted synthesis (MWI), which is a faster and more efficient method. .

BRD4 Inhibition

BRD4 inhibitors are a class of compounds that have shown promise in cancer therapy. .

Reversal of Multidrug Resistance

Some novel benzofuran derivatives have been studied for their antiproliferative effects and their ability to reverse multidrug resistance in vitro. .

Availability for Research

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Future Directions

Benzofuran and its derivatives have attracted much attention owing to their biological activities and potential applications as drugs. The development of promising compounds with target therapy potentials and little side effects is the main goal of medical researchers.

Mechanism of Action

Target of Action

It’s hypothesized that it might interact with targets other than brd4 , potentially interfering with cellular DNA damage repair mechanisms .

Mode of Action

It’s suggested that it might interfere with cellular DNA damage repair mechanisms

Biochemical Pathways

Benzofuran compounds, in general, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . The exact pathways and their downstream effects for this specific compound need further investigation.

Result of Action

Benzofuran compounds have been shown to exhibit a range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral effects